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Compound of Interest

Compound Name: Disperse Yellow 3

CAS No.: 2832-40-8

Cat. No.: B124930

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Yellow 3 (C.I. 11855) is a monoazo dye used in the textile industry and for coloring

various materials like plastics and cosmetics.[1] Due to its potential as a contact allergen and

suspected carcinogenic properties, regulatory bodies and quality control laboratories require

precise analytical methods for its detection and quantification.[2][3] These application notes

provide detailed information and protocols for using Disperse Yellow 3 as an analytical

standard to ensure accurate and reproducible results in research, product development, and

safety testing.

Physicochemical Properties and Specifications
An analytical standard is a highly purified compound used as a calibration standard or

reference for an analytical method. The table below summarizes the key properties of a

Disperse Yellow 3 analytical grade standard.

Table 1: Physicochemical Data for Disperse Yellow 3 Analytical Standard
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: Commercial batches of Disperse Yellow 3 not intended as analytical standards may

have a significantly lower dye content and contain impurities such as water and salts.[1]

Experimental Protocols
Accurate quantification of Disperse Yellow 3 relies on robust and validated analytical methods.

High-Performance Liquid Chromatography (HPLC) is the most common and reliable technique

for purity assessment and quantification.

General Analytical Workflow
The following diagram illustrates the typical workflow for using Disperse Yellow 3 as an

analytical standard.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
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Caption: General workflow for analysis using Disperse Yellow 3 standard.

Protocol: Purity Analysis by HPLC-UV
This protocol describes a general method for determining the purity of a Disperse Yellow 3
sample using a reversed-phase HPLC system with UV detection.

Table 2: HPLC Method Parameters for Disperse Yellow 3 Analysis

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Methodology:

Standard Preparation: Accurately weigh and dissolve the Disperse Yellow 3 analytical

standard in methanol to create a stock solution. Perform serial dilutions to prepare working

standards for linearity and calibration.

System Suitability: Before analysis, inject a standard solution multiple times to ensure

system suitability criteria (e.g., peak symmetry, retention time precision, and theoretical

plates) are met.

Analysis: Inject the prepared standards and samples onto the HPLC system.

Data Processing: Integrate the peak area of Disperse Yellow 3 in the chromatograms.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b124930?utm_src=pdf-body-img
https://www.benchchem.com/product/b124930?utm_src=pdf-body
https://www.benchchem.com/product/b124930?utm_src=pdf-body
https://www.benchchem.com/product/b124930?utm_src=pdf-body
https://www.benchchem.com/product/b124930?utm_src=pdf-body-href
https://www.benchchem.com/product/b124930?utm_src=pdf-body
https://www.benchchem.com/product/b124930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purity Calculation: Calculate the purity of the sample by the area normalization method,

assuming all impurities are eluted and detected.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Note on Co-elution: Disperse Yellow 3 may co-elute with other dyes like Disperse Orange 3

under certain chromatographic conditions. The use of a photodiode array (PDA) detector can

help distinguish peaks by their UV spectra. For unequivocal identification and quantification in

complex matrices, coupling the HPLC system to a mass spectrometer (LC-MS) is

recommended.[10]

Logical Workflow for Method Selection
The choice of analytical technique depends on the specific requirements of the analysis, such

as the need for qualitative screening or precise quantification.
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Caption: Decision tree for selecting an appropriate analytical method.

Safety and Handling
Disperse Yellow 3 is classified as a hazardous substance. Adherence to safety protocols is

mandatory.
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Hazard Classifications: Suspected of causing cancer (Carc. 2) and may cause an allergic

skin reaction (Skin Sens. 1).

Handling: Handle in a well-ventilated area or fume hood. Avoid generating dust.

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

a lab coat. For handling powder, a P3 respirator cartridge or N95 dust mask is

recommended.[9]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations

at a licensed chemical destruction facility.[9]

By following these guidelines and protocols, researchers can confidently use Disperse Yellow
3 as an analytical standard to achieve accurate, reliable, and safe results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Disperse Yellow 3 - Some Flame Retardants and Textile Chemicals, and Exposures in the
Textile Manufacturing Industry - NCBI Bookshelf [ncbi.nlm.nih.gov]

2. publications.iarc.who.int [publications.iarc.who.int]

3. View Attachment [cir-reports.cir-safety.org]

4. chemimpex.com [chemimpex.com]

5. Disperse Yellow 3 | CAS 2832-40-8 | LGC Standards [lgcstandards.com]

6. Disperse yellow 3 [webbook.nist.gov]

7. C.I. Disperse Yellow 3 | C15H15N3O2 | CID 17811 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. Disperse Yellow 3 – CRM LABSTANDARD [crmlabstandard.com]

9. chemicalbook.com [chemicalbook.com]

10. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.chemicalbook.com/msds/disperse-yellow-3.pdf
https://www.chemicalbook.com/msds/disperse-yellow-3.pdf
https://www.benchchem.com/product/b124930?utm_src=pdf-body
https://www.benchchem.com/product/b124930?utm_src=pdf-body
https://www.benchchem.com/product/b124930?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK519239/
https://www.ncbi.nlm.nih.gov/books/NBK519239/
https://publications.iarc.who.int/_publications/media/download/1723/f22eca1f7a8b74f334567743c27607be1ea4c61e.pdf
https://cir-reports.cir-safety.org/view-attachment/?id=9978eaf5-8c74-ec11-8943-0022482f06a6
https://www.chemimpex.com/products/41957
https://www.lgcstandards.com/DE/de/Disperse-Yellow-3/p/DRE-C12972310
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2832408
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Disperse-Yellow-3
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Disperse-Yellow-3
https://www.crmlabstandard.com/en/shop/labstandard/single-component/analytical-standard-en/2832-40-8-disperse-yellow-3-analytical-standard/
https://www.chemicalbook.com/msds/disperse-yellow-3.pdf
https://www.researchgate.net/publication/298184716_Determination_of_disperse_yellow_23_and_disperse_orange_149_in_textile_by_liquid_chromatography-tandem_mass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols: Disperse Yellow 3 as
an Analytical Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124930#disperse-yellow-3-as-a-standard-for-
analytical-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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